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Compound of Interest

Compound Name:
Tributylmethylammonium methyl

sulfate

Cat. No.: B082111 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quaternary ammonium salts, both tributylmethylammonium methyl
sulfate ([TMBM][MeSO₄]) and various tetrabutylammonium (TBA) salts are prominent

compounds utilized in a range of applications, from phase-transfer catalysis to electrochemical

systems. This guide offers an objective comparison of their performance, supported by

available experimental data, to assist researchers in selecting the optimal salt for their specific

needs.

Physicochemical Properties: A Head-to-Head
Comparison
The selection of an appropriate quaternary ammonium salt is often dictated by its fundamental

physicochemical properties. Below is a summary of available data for

tributylmethylammonium methyl sulfate and three common tetrabutylammonium salts:

tetrabutylammonium bromide (TBAB), tetrabutylammonium tetrafluoroborate (TBATFB), and

tetrabutylammonium hexafluorophosphate (TBAPF₆).
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Property

Tributylmethyl
ammonium
methyl sulfate
([TMBM]
[MeSO₄])

Tetrabutylamm
onium
Bromide
(TBAB)

Tetrabutylamm
onium
Tetrafluorobor
ate (TBATFB)

Tetrabutylamm
onium
Hexafluoropho
sphate
(TBAPF₆)

Molecular

Formula

C₁₄H₃₃NO₄S[1]

[2]
C₁₆H₃₆BrN[3] C₁₆H₃₆BF₄N[4][5] C₁₆H₃₆F₆NP[6][7]

Molecular Weight
311.48 g/mol [1]

[2]
322.37 g/mol [3]

329.27 g/mol [4]

[8]

387.43 g/mol [6]

[7]

Appearance
Viscous liquid or

solid[2]

White crystalline

solid[3][9]

White crystalline

powder[4][5]

White powder[7]

[10]

Melting Point

(°C)

Varies with

purity[2]
102-104[3] 160-164[4][11] 244-246[7][12]

Thermal

Decomposition

(°C)

Degradation

observed above

180°C[4]

Onset ~285[13] Onset ~350[8] -

Ionic

Conductivity

Good

electrochemical

stability noted;

quantitative data

not readily

available.[14]

Data available in

various solvent

systems.[14][15]

[16]

Good ionic

conductivity in

organic solvents.

[2][11]

Lower ionic

mobility than

smaller cations.

[1]

Solubility

Water -
600 g/L (20 °C)

[3]

Slightly

soluble[4][17]
Insoluble[12]

Ethanol - 50 mg/mL[18]
Soluble (10

g/100 mL)[4][17]
Soluble[7]

Acetonitrile - Soluble[18]
Soluble (10

g/100 mL)[4][6]

Highly soluble

(0.1 g/mL)[6][10]

[12]
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Toluene -
Slightly

soluble[18]
- -

Performance in Key Applications
Phase-Transfer Catalysis
Both tributylmethylammonium and tetrabutylammonium salts are effective phase-transfer

catalysts (PTCs), facilitating reactions between reactants in immiscible phases.[19][20] The

catalytic efficiency is influenced by the lipophilicity of the cation and the nature of the anion.

The slightly smaller size of the tributylmethylammonium cation compared to the

tetrabutylammonium cation may influence its partitioning between aqueous and organic

phases, potentially affecting reaction kinetics. One study noted the superior performance of the

methyltributylammonium cation in certain reactions, attributing it to an optimal lipophilicity and

structure for transferring reacting species.[4]

Tetrabutylammonium salts, particularly TBAB, are widely used and have demonstrated high

efficacy in various PTC applications, such as the Williamson ether synthesis.[19][21] The

choice between [TMBM][MeSO₄] and a TBA salt may depend on the specific reaction, with

empirical testing being the best approach for optimization.

Electrochemical Applications
In electrochemical systems, these salts are often employed as supporting electrolytes. [TMBM]

[MeSO₄] has been noted for its good electrochemical stability.[4][14] Tetrabutylammonium salts

like TBATFB and TBAPF₆ are favored for their wide electrochemical windows and good

solubility in polar organic solvents, which are crucial for non-aqueous electrochemistry.[2][6]

The larger size of the tetrabutylammonium cation can lead to lower ionic mobility compared to

smaller inorganic cations.[1] However, this can be offset by weaker ion pairing. The choice of

anion significantly impacts the salt's properties; for instance, the hexafluorophosphate anion

(PF₆⁻) is known for its chemical inertness.[6]
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To provide a practical basis for comparison, detailed methodologies for the synthesis of these

salts and a key application are provided below.

Synthesis Protocols
Synthesis of Tributylmethylammonium Methyl Sulfate

This procedure involves the quaternization of tributylamine with dimethyl sulfate.

Reagents: Tributylamine, Dimethyl sulfate, Anhydrous toluene.

Procedure:

Dissolve dimethyl sulfate in anhydrous toluene in a reaction vessel equipped with a

cooling system (e.g., an ice bath).

Under an inert atmosphere (e.g., nitrogen), slowly add a solution of tributylamine in

anhydrous toluene dropwise to the dimethyl sulfate solution while maintaining a low

temperature.

After the addition is complete, the reaction mixture is typically stirred for a specified period

to ensure complete reaction.

The product, tributylmethylammonium methyl sulfate, can then be isolated and

purified, often through recrystallization.[2]

Synthesis of Tetrabutylammonium Bromide (TBAB)

The synthesis of TBAB is commonly achieved through the reaction of tributylamine with n-butyl

bromide.

Reagents: Tributylamine, n-Butyl bromide, Acetonitrile.

Procedure:

In a round-bottom flask equipped with a reflux condenser, combine tributylamine and n-

butyl bromide in approximately a 1:1 molar ratio.
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Add acetonitrile as a solvent to facilitate the reaction.

Heat the mixture to reflux and maintain for several hours (e.g., 19-22 hours).

After cooling, the crude product can be purified by washing with a non-polar solvent like

hexane to remove unreacted starting materials, followed by recrystallization from a

suitable solvent such as ethyl acetate.

Application Protocol: Williamson Ether Synthesis
(Phase-Transfer Catalysis)
This protocol describes a typical Williamson ether synthesis using a quaternary ammonium salt

as a phase-transfer catalyst.

Objective: To synthesize an ether from a phenol and an alkyl halide.

Materials: 4-Ethylphenol, Methyl iodide, Sodium hydroxide (NaOH), Tetrabutylammonium

bromide (TBAB) or Tributylmethylammonium methyl sulfate, Dichloromethane, Water.

Procedure:

Dissolve 4-ethylphenol and the phase-transfer catalyst (e.g., TBAB) in dichloromethane in

a reaction flask.

Add an aqueous solution of sodium hydroxide to the flask.

Add methyl iodide to the two-phase mixture.

Stir the reaction mixture vigorously at a controlled temperature (e.g., 60°C) for a set period

(e.g., 1 hour).[22]

After the reaction is complete, cool the mixture and separate the organic layer.

Wash the organic layer with water and then dry it over an anhydrous salt (e.g., sodium

sulfate).

Remove the solvent under reduced pressure to obtain the crude ether product.
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The product can be further purified by column chromatography.[21]

Visualizing Experimental Workflows and Concepts
To further clarify the processes and concepts discussed, the following diagrams are provided.

Tributylmethylammonium Methyl Sulfate Synthesis

Tetrabutylammonium Bromide Synthesis

Tributylamine +
Dimethyl Sulfate

Quaternization
(Low Temp)

 Add dropwise

Anhydrous
Toluene

 In

[TMBM][MeSO₄]

Tributylamine +
n-Butyl Bromide

Reflux

Acetonitrile  In

TBAB

Click to download full resolution via product page

General synthesis workflows for the quaternary ammonium salts.
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Phase-Transfer CatalysisAqueous Phase
(Nu⁻, M⁺)

Q⁺X⁻

Organic Phase
(R-X)

Q⁺Nu⁻

 Ion Exchange
(Q⁺X⁻ + Nu⁻ ↔ Q⁺Nu⁻ + X⁻)

 Catalyst
Regeneration

 Reaction
(Q⁺Nu⁻ + R-X → R-Nu + Q⁺X⁻)

Click to download full resolution via product page

Simplified mechanism of phase-transfer catalysis.

Conclusion
The choice between tributylmethylammonium methyl sulfate and a tetrabutylammonium salt

will ultimately depend on the specific requirements of the application. [TMBM][MeSO₄] offers

good electrochemical stability and its cation may provide advantages in certain phase-transfer

catalysis reactions. Tetrabutylammonium salts, with a wider range of available anions, offer

tunability of properties such as solubility and thermal stability. For applications requiring high

thermal stability, TBATFB may be a suitable choice, while TBAB offers excellent solubility in
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water. The provided experimental protocols offer a starting point for empirical evaluation to

determine the optimal catalyst for a given system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

3. Tetrabutylammonium bromide - Wikipedia [en.wikipedia.org]

4. benchchem.com [benchchem.com]

5. Page loading... [wap.guidechem.com]

6. nbinno.com [nbinno.com]

7. Tetrabutylammonium hexafluorophosphate - Wikipedia [en.wikipedia.org]

8. benchchem.com [benchchem.com]

9. Tetrabutylammonium bromide | 1643-19-2 [chemicalbook.com]

10. Tetrabutylammonium hexafluorophosphate | 3109-63-5 [amp.chemicalbook.com]

11. pharm.sinocurechem.com [pharm.sinocurechem.com]

12. benchchem.com [benchchem.com]

13. e-journals.in [e-journals.in]

14. mdpi.com [mdpi.com]

15. pubs.acs.org [pubs.acs.org]

16. researchgate.net [researchgate.net]

17. Tetrabutylammonium tetrafluoroborate, 98% | Fisher Scientific [fishersci.ca]

18. benchchem.com [benchchem.com]

19. Williamson ether synthesis - Wikipedia [en.wikipedia.org]

20. youtube.com [youtube.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b082111?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Ionic_Conductivity_of_Tetrabutylammonium_Hexafluorophosphate_TBAPF6_and_Lithium_Hexafluorophosphate_LiPF6.pdf
https://www.benchchem.com/pdf/improving_the_ionic_conductivity_of_tetrabutylammonium_tetrafluoroborate_solutions.pdf
https://en.wikipedia.org/wiki/Tetrabutylammonium_bromide
https://www.benchchem.com/pdf/Tetrabutylammonium_Tetrafluoroborate_A_Comprehensive_Technical_Guide_to_its_Solubility_in_Organic_Solvents.pdf
https://wap.guidechem.com/encyclopedia/tetrabutylammonium-tetrafluoro-dic4086.html
https://www.nbinno.com/article/conductive-polymers/science-behind-tetrabutylammonium-hexafluorophosphate-chemical-overview-yw
https://en.wikipedia.org/wiki/Tetrabutylammonium_hexafluorophosphate
https://www.benchchem.com/pdf/Thermal_Decomposition_of_Tetrabutylammonium_Tetrafluoroborate_A_Comprehensive_Technical_Guide.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3347418.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7337594.htm
https://pharm.sinocurechem.com/tetrabutylammonium-tetrafluoroborate-tbatfb-cas-429-42-5/
https://www.benchchem.com/pdf/A_Comprehensive_Technical_Guide_on_the_Physical_Characteristics_of_Tetrabutylammonium_Hexafluorophosphate_TBAPF.pdf
http://www.e-journals.in/pdf/V4N1/289-295.pdf
https://www.mdpi.com/1420-3049/19/6/8011
https://pubs.acs.org/doi/10.1021/je100361s
https://www.researchgate.net/publication/231536418_Electrical_Conductances_of_Tetrabutylammonium_Bromide_Sodium_Tetraphenylborate_and_Sodium_Bromide_in_Methanol_1_Water_2_Mixtures_at_29815_30815_and_31815_K
https://www.fishersci.ca/shop/products/tetrabutylammonium-tetrafluoroborate-98-thermo-scientific/p-195860
https://www.benchchem.com/pdf/Solubility_of_Tetrabutylammonium_Bromide_in_Organic_Solvents_An_In_depth_Technical_Guide.pdf
https://en.wikipedia.org/wiki/Williamson_ether_synthesis
https://www.youtube.com/watch?v=oeh2DL26138
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


21. cactus.utahtech.edu [cactus.utahtech.edu]

22. youtube.com [youtube.com]

To cite this document: BenchChem. [A Comparative Guide: Tributylmethylammonium Methyl
Sulfate vs. Tetrabutylammonium Salts]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082111#comparing-tributylmethylammonium-methyl-
sulfate-to-tetrabutylammonium-salts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://cactus.utahtech.edu/smblack/chemlabs/Williamson_Ether_Synthesis.pdf
https://www.youtube.com/watch?v=nf-yWBkHUpg
https://www.benchchem.com/product/b082111#comparing-tributylmethylammonium-methyl-sulfate-to-tetrabutylammonium-salts
https://www.benchchem.com/product/b082111#comparing-tributylmethylammonium-methyl-sulfate-to-tetrabutylammonium-salts
https://www.benchchem.com/product/b082111#comparing-tributylmethylammonium-methyl-sulfate-to-tetrabutylammonium-salts
https://www.benchchem.com/product/b082111#comparing-tributylmethylammonium-methyl-sulfate-to-tetrabutylammonium-salts
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b082111?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

